Cas no 2168921-76-2 ({2-(5-methylpyridin-3-yl)sulfonylethyl}(propan-2-yl)amine)

• Product Name: {2-(5-methylpyridin-3-yl)sulfonylethyl}(propan-2-yl)amine
• CAS No: 2168921-76-2
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.337821483612
• CID: 6077277
• PubChem ID: 165525472
• Update Time: 2025-07-18

{2-(5-methylpyridin-3-yl)sulfonylethyl}(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• {2-(5-methylpyridin-3-yl)sulfonylethyl}(propan-2-yl)amine
• {2-[(5-methylpyridin-3-yl)sulfonyl]ethyl}(propan-2-yl)amine
• EN300-1478487
• 2168921-76-2

• Inchi： 1S/C11H18N2O2S/c1-9(2)13-4-5-16(14,15)11-6-10(3)7-12-8-11/h6-9,13H,4-5H2,1-3H3
• InChI Key： DVXQWXHGPYWIOI-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(C)C=1)(CCNC(C)C)(=O)=O

Computed Properties

• Exact Mass: 242.10889899g/mol
• Monoisotopic Mass: 242.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.4Ų

Additional information on {2-(5-methylpyridin-3-yl)sulfonylethyl}(propan-2-yl)amine

Introduction to {2-(5-methylpyridin-3-yl)sulfonylethyl}(propan-2-yl)amine and Its Significance in Modern Chemical Research

{2-(5-methylpyridin-3-yl)sulfonylethyl}(propan-2-yl)amine} is a compound with the CAS number 2168921-76-2, which has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, holds promise for various applications in drug development and biochemical studies. The presence of a {5-methylpyridin-3-yl} sulfonylethyl group and a {propan-2-yl} amine moiety makes it a versatile intermediate in synthesizing more complex molecules.

The chemical structure of {2-(5-methylpyridin-3-yl)sulfonylethyl}(propan-2-yl)amine incorporates elements that are known to enhance binding affinity and metabolic stability, making it an attractive candidate for medicinal chemistry applications. The sulfonamide functional group, in particular, is widely recognized for its role in drug design due to its ability to form hydrogen bonds and interact with biological targets effectively.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of {2-(5-methylpyridin-3-yl)sulfonylethyl}(propan-2-yl)amine with greater accuracy. These predictions suggest that the compound may exhibit favorable solubility and bioavailability profiles, which are crucial for its potential use in therapeutic agents. Additionally, the {5-methylpyridin} moiety is known to be present in several bioactive molecules, further supporting its relevance in drug discovery.

In the realm of medicinal chemistry, the synthesis of novel heterocyclic compounds remains a focal point. {2-(5-methylpyridin-3-yl)sulfonylethyl}(propan-2-yl)amine exemplifies the importance of heterocyclic scaffolds in developing new drugs. The compound's structure allows for modifications at multiple sites, enabling chemists to tailor its properties for specific biological targets. This flexibility has led to its exploration as a precursor in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

One of the most compelling aspects of {2-(5-methylpyridin-3-yl)sulfonylethyl}(propan-2-yl)amine is its potential role in modulating protein-protein interactions. The sulfonamide group can act as a hinge binder, interacting with specific residues in target proteins to alter their function. This mechanism has been successfully employed in the development of drugs that target protein kinases and other enzymes involved in disease pathways. The {propan-2-yl} amine group further enhances the compound's ability to interact with biological targets by providing additional binding sites.

The synthesis of {2-(5-methylpyridin-3-yl)sulfonylethyl}(propan-2-yl)amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been utilized to construct the complex core of the molecule efficiently. These methods not only improve yield but also minimize side reactions, ensuring a high degree of purity essential for pharmaceutical applications.

Recent studies have highlighted the importance of sulfonamide derivatives in developing antiviral and antibacterial agents. The structural features of {2-(5-methylpyridin-3-yl)sulfonylethyl}(propan-2-y l)amine make it a promising candidate for these applications. Researchers have observed that sulfonamides can disrupt essential metabolic pathways in pathogens, leading to their inhibition or death. This property has been exploited in designing drugs that target bacterial enzymes such as dihydropteroate synthase and dihydrofolate reductase.

The role of computational modeling in understanding the behavior of {2-(5-methylpyridin -3 -yl)sulfonylethyl}(propan -2 -y l)amine cannot be overstated. Molecular dynamics simulations have provided insights into how this compound interacts with biological targets at an atomic level. These simulations have helped refine drug design strategies by predicting binding affinities and identifying key interaction points. Such advancements are crucial for optimizing lead compounds before they enter clinical trials.

In conclusion, {2-(5-methylpyridin -3 -y l)sulfonyleth yl}(propan -2 -y l)amine represents a significant advancement in chemical research with potential applications across multiple therapeutic areas. Its unique structural features and favorable pharmacokinetic properties make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new ways to utilize this compound, its importance is likely to grow even further.